3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol

• Molecular Formula: C8H13ClN2O
• Molecular Weight: 188.65 g/mol
• IUPAC Name: 3-(4-chloro-2,5-dimethylpyrazol-3-yl)propan-1-ol
• InChI: InChI=1S/C8H13ClN2O/c1-6-8(9)7(4-3-5-12)11(2)10-6/h12H,3-5H2,1-2H3
• InChI Key: SYCITOPAKVAJQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Cl)CCCO)C

Description

3-(4-Chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol (CAS Ref: 10-F748538) is a pyrazole derivative featuring a hydroxyl-terminated propanol chain linked to a substituted pyrazole ring. The pyrazole core is substituted with a chlorine atom at the 4-position and methyl groups at the 1- and 3-positions. This compound is of interest in medicinal chemistry due to pyrazole's established role in bioactive molecules, including antitumor, antimicrobial, and anti-inflammatory agents .

Key properties (inferred from structural analogs):

• Molecular formula: Likely C₈H₁₃ClN₂O (based on naming conventions).
• Molecular weight: ~204.66 g/mol.
• Functional groups: Hydroxyl (propanol), chloro, and dimethyl-substituted pyrazole.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol typically involves the reaction of 4-chloro-3,5-dimethyl-1H-pyrazole with propanol under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The chlorine atom can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce various substituted pyrazole derivatives.

Scientific Research Applications

3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential as a pharmaceutical intermediate in drug development.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The following table summarizes key structural differences and inferred physicochemical properties compared to analogs:

Compound Name	Substituents on Pyrazole	Functional Chain	Molecular Weight (g/mol)	Key Properties
Target Compound	4-Cl, 1,3-diMe	Propan-1-ol	~204.66	Moderate lipophilicity; H-bond donor (OH)
3-[3-(4-Chlorophenyl)-1H-pyrazol-5-yl]propan-1-ol	3-(4-Cl-Ph)	Propan-1-ol	236.699	Higher MW; aromaticity (π-π interactions)
3-(4-Nitro-pyrazol-1-yl)-propan-1-ol	4-NO₂	Propan-1-ol	~187.15	Electron-deficient; reactive nitro group
3-(5-Methyl-1H-pyrazol-1-yl)propan-1-amine	5-Me	Propan-1-amine	187.67	Basic amine; increased solubility in acid
3-(3-Cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)propanenitrile	3-Cyclopropyl, 5-CF₃	Propanenitrile	~263.68	High lipophilicity; strong electron-withdrawing groups

Key Observations :

• Lipophilicity : The target compound’s dimethyl and chloro groups likely confer moderate lipophilicity, balancing membrane permeability and solubility. In contrast, the trifluoromethyl and cyclopropyl groups in increase hydrophobicity.
• Hydrogen Bonding : The hydroxyl group in the target compound enhances aqueous solubility compared to nitrile () or amine () derivatives.
• Steric Effects : The 1,3-dimethyl substitution on the pyrazole in the target compound may reduce metabolic degradation compared to unsubstituted analogs (e.g., ).

Biological Activity

3-(4-Chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological effects, and applications based on recent research findings.

Chemical Structure and Properties

The molecular formula of 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol is $C_8H_{13}ClN_2O$ with a molecular weight of 188.65 g/mol. The compound features a pyrazole ring substituted with a chloro group and two methyl groups, along with a propanol side chain. The structure can be represented as follows:

$$\text{Structure }\text{ 4 Chloro 1 3 dimethyl 1H pyrazol 5 yl propan 1 ol}$$

Synthesis

The synthesis of 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol typically involves the reaction of 4-chloro-3-methylpyrazole with appropriate aldehydes or alcohols under basic conditions. The synthetic route may also include intermediates that facilitate the formation of the desired product through reduction or substitution reactions .

Antimicrobial Properties

Research indicates that compounds containing pyrazole moieties exhibit antimicrobial activity. Specifically, studies have shown that derivatives similar to 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol possess significant inhibitory effects against various bacterial strains. For instance, compounds in this class have demonstrated activity against Gram-positive and Gram-negative bacteria, suggesting their potential as antimicrobial agents .

Anticancer Activity

The anticancer potential of pyrazole derivatives has been extensively studied. In vitro assays using cancer cell lines such as A549 (lung adenocarcinoma) have revealed that certain pyrazole derivatives can reduce cell viability significantly. For example, compounds structurally related to 3-(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)propan-1-ol showed cytotoxic effects comparable to standard chemotherapeutics like cisplatin .

Compound	Cell Line	Viability (%)	Reference
3-(4-Chloro...)	A549	66
Control (Cisplatin)	A549	50

Case Studies

Several case studies highlight the biological activity of related compounds:

• Anticancer Efficacy : A study involving various pyrazole derivatives showed that modifications at specific positions on the pyrazole ring could enhance anticancer efficacy while reducing toxicity to non-cancerous cells.
• Antimicrobial Testing : In a comparative analysis of several pyrazole derivatives against bacterial strains, those containing the chloro group exhibited superior activity, supporting the hypothesis that halogenated compounds often enhance biological potency.

Q & A

Q. Table 1: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)	Reference
Cyclocondensation	Hydrazine hydrate, ethanol, reflux (6–8 h)	65–75
Reduction	NaBH₄, MeOH, 0°C to RT	80–85

Basic: How is the compound characterized spectroscopically?

Methodological Answer:
Key techniques include:

• ¹H/¹³C NMR : Assign peaks for pyrazole protons (δ 6.5–7.5 ppm), methyl groups (δ 2.0–2.5 ppm), and propanol chain (δ 3.5–4.5 ppm for -OH, δ 1.5–2.0 ppm for CH₂) .
• IR Spectroscopy : Confirm -OH stretch (~3200–3400 cm⁻¹) and pyrazole ring vibrations (~1500–1600 cm⁻¹) .
• Mass Spectrometry (HRMS) : Validate molecular ion ([M+H]⁺) and fragmentation patterns consistent with the chloro-dimethylpyrazole moiety .

Advanced: How is X-ray crystallography applied to resolve structural ambiguities?

Methodological Answer:
Single-crystal X-ray diffraction is used to determine bond lengths, angles, and intermolecular interactions:

Data Collection : Use Mo/Kα radiation (λ = 0.71073 Å) at 100–150 K.

Structure Solution : Employ SHELXS (direct methods) or SHELXD (charge flipping) for phase determination .

Refinement : SHELXL refines positional/anisotropic displacement parameters. Key metrics:

• R-factor : < 0.05 for high-resolution data.
• Torsion angles : Confirm propanol chain conformation (e.g., C3-C7-C8-C9 = −179.03° in related structures) .

Q. Table 2: Crystallographic Data (Example)

Parameter	Value	Reference
Space group	P1
a, b, c (Å)	6.6042, 10.1188, 14.4806
α, β, γ (°)	98.444, 90.650, 90.0

Advanced: How can computational methods like DFT and NBO analysis elucidate electronic properties?

Methodological Answer:

• DFT Calculations : Optimize geometry at B3LYP/6-311++G(d,p) level to predict electrostatic potential (ESP) surfaces and HOMO-LUMO gaps (~4–5 eV for pyrazole derivatives) .
• NBO Analysis : Identify hyperconjugative interactions (e.g., lone pair donation from pyrazole N to σ* orbitals of adjacent C-Cl bonds) using Multiwfn .
• Topological Analysis : AIM (Atoms in Molecules) theory quantifies bond critical points (e.g., ρ(r) ~0.25–0.30 a.u. for C-Cl bonds) .

Advanced: How to address contradictions in reported biological activity data?

Methodological Answer:
Discrepancies in antimicrobial assays may arise from:

Strain Variability : Use standardized strains (e.g., ATCC) and multiple replicates.

Solvent Effects : Compare DMSO vs. aqueous solubility (e.g., MIC values differ by 2–4× due to aggregation) .

Positive Controls : Include reference drugs (e.g., ciprofloxacin) to calibrate assay sensitivity .

Basic: What in vitro assays are used to evaluate biological activity?

Methodological Answer:

• Antimicrobial Testing : Broth microdilution (CLSI guidelines) to determine MIC (Minimum Inhibitory Concentration) against Gram-positive/-negative bacteria .
• Antioxidant Assays : DPPH radical scavenging (IC₅₀ ~50–100 µM for pyrazoles) .
• Cytotoxicity : MTT assay on mammalian cell lines (e.g., HEK-293) to assess selectivity .

Advanced: How does solvent choice impact synthetic yield and purity?

Methodological Answer:

• Polar Protic Solvents (e.g., ethanol) : Enhance solubility of intermediates but may promote side reactions (e.g., ester hydrolysis).
• Aprotic Solvents (e.g., DMF) : Stabilize charged intermediates but complicate purification.
• Optimization Example : Refluxing in xylene (non-polar, high bp) for 25–30 h improves cyclization efficiency in pyrazole synthesis .

Advanced: What quantum mechanical methods validate spectroscopic data?

Methodological Answer:

• NMR Chemical Shift Prediction : GIAO (Gauge-Independent Atomic Orbital) method at B3LYP/6-311G++(d,p) matches experimental δ values within ±0.3 ppm .
• Vibrational Frequency Analysis : Compare computed IR spectra (scaled by 0.961) to experimental peaks .